Cas no 2034283-82-2 (2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one
• CAS No: 2034283-82-2
• MF: C₂₀H₁₅N₃O₅
• MW: 377.350204706192
• CID: 6263931
• PubChem ID: 121019650
• Update Time: 2025-05-23

2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one
• 2-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)-4H-chromen-4-one
• AKOS026694214
• 2034283-82-2
• F6524-2504
• 2-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-4H-chromen-4-one
• 2-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl]chromen-4-one

• Inchi： 1S/C20H15N3O5/c24-14-10-17(27-15-5-2-1-4-13(14)15)20(25)23-8-7-12(11-23)18-21-19(28-22-18)16-6-3-9-26-16/h1-6,9-10,12H,7-8,11H2
• InChI Key： CYQUJZRMXKAALA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(C2CN(C(C3=CC(C4C=CC=CC=4O3)=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 377.10117059g/mol
• Monoisotopic Mass: 377.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one

Introduction to Compound with CAS No. 2034283-82-2 and Product Name: 2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one

The compound with the CAS number 2034283-82-2 and the product name 2-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the 4H-chromen-4-one moiety, which is known for its presence in various bioactive natural products and synthetic drugs. The chromene scaffold is particularly interesting because it exhibits a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. The incorporation of the furan-2-yl group into the chromene ring system introduces additional electronic and steric features that can modulate the compound's biological activity. This modification has been strategically employed to enhance interactions with biological targets, thereby improving the compound's efficacy.

The 1,2,4-oxadiazole ring is another critical component of this molecule. Oxadiazole derivatives are well-documented for their role in medicinal chemistry due to their ability to act as scaffolds for various bioactive compounds. The presence of the pyrrolidine moiety further enriches the structural diversity of this molecule. Pyrrolidine derivatives are known to possess significant pharmacological properties, including anticonvulsant, antipsychotic, and anti-inflammatory effects. The combination of these heterocyclic systems in a single molecule creates a complex chemical entity with potential multifunctional activity.

The carbonyl group at the pyrrolidine-1-carbonyl position serves as a key functional handle for further chemical modifications. This site can be readily utilized for derivatization through various synthetic strategies, allowing chemists to explore different analogs with tailored biological profiles. The strategic placement of this functional group also facilitates interactions with biological targets, making it an attractive feature for drug design.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The furan-2-yl, 1,2,4-oxadiazole, and pyrrolidine moieties in this compound contribute to its unique pharmacophore pattern, which may be responsible for its observed biological activities. For instance, the combination of these rings has been shown to enhance binding affinity to certain enzymes and receptors involved in metabolic disorders and inflammatory diseases. This has spurred interest in exploring derivatives of this compound as potential therapeutic agents.

The chromene ring system also contributes to the compound's potential therapeutic applications. Chromenes have been extensively studied for their anti-inflammatory properties, largely attributed to their ability to inhibit key enzymes involved in inflammation pathways such as COX and LOX. The presence of additional functional groups on the chromene ring can further modulate these effects, leading to more potent and selective inhibitors.

In terms of synthetic methodology, the preparation of this compound involves multi-step organic synthesis that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted furan derivatives and pyrrolidine carboxylic acid esters, followed by cyclization reactions to form the oxadiazole ring system. The final step involves coupling with 4H-chromen-4-one derivatives under suitable conditions to yield the desired product.

The significance of this compound extends beyond its individual properties; it also serves as a valuable scaffold for developing novel drug candidates. By modifying different functional groups within its structure, chemists can generate libraries of analogs with varying biological activities. This approach is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies have provided insights into how different parts of the molecule contribute to its binding affinity and specificity. For instance, docking simulations have revealed that the furan-2-yl, 1,2,4-oxadiazole, and pyrrolidine moieties interact favorably with specific residues on target proteins, suggesting their importance in mediating biological activity.

The potential applications of this compound are broad and span multiple therapeutic areas. Initial studies have shown promising results in models of inflammation and metabolic disorders. The ability of this molecule to modulate key signaling pathways makes it a candidate for treating conditions such as arthritis, diabetes, and cardiovascular diseases. Further preclinical studies are warranted to validate these findings and explore additional therapeutic possibilities.

In conclusion,2-{3-5-(furan-2-yl)-1,2,4 oxadiazol -3 -ylpyrrolidine -1 -carbonyl}- 4H -chromen - 4-one represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse biological activities. Its unique combination of heterocyclic moieties offers opportunities for developing novel therapeutic agents with potential applications in various disease areas. Continued research into this compound and its derivatives will undoubtedly contribute valuable insights into drug design and development strategies.